7-Bromo-2,3-dihydrothieno[3,4-b][1,4]dioxine-5-carbonyl chloride

• IUPAC Name: 5-bromo-2,3-dihydrothieno[3,4-b][1,4]dioxine-7-carbonyl chloride
• InChI: InChI=1S/C7H4BrClO3S/c8-6-4-3(11-1-2-12-4)5(13-6)7(9)10/h1-2H2
• InChI Key: JUWLFXZZOQUASX-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(SC(=C2O1)C(=O)Cl)Br
• Molecular Formula: C7H4BrClO3S
• DSSTOX Substance ID: DTXSID10594642
• Molecular Weight: 283.53 g/mol
• CAS No.: 886851-53-2

Description

7-Bromo-2,3-dihydrothieno[3,4-b][1,4]dioxine-5-carbonyl chloride is a useful research compound. Its molecular formula is C7H4BrClO3S and its molecular weight is 283.53 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Anticonvulsants

• Ethyl 7-({2-[(substituted)carbonyl]hydrazino}carbonyl)-2,3-dihydrothieno[3,4-b][1,4]dioxine-5-carboxylates, derived from 7-Bromo-2,3-dihydrothieno[3,4-b][1,4]dioxine-5-carbonyl chloride, were synthesized and evaluated for anticonvulsant activity. This research showed that these compounds, particularly naphthyloxy-substituted derivatives, exhibited a significant response against induced seizures (Kulandasamy et al., 2010).

Electrochromic Materials Development

• The compound was used in synthesizing a series of poly(3,4-alkylenedioxythiophene)s, demonstrating potential for high-contrast electrochromic materials. These materials could be significant for applications like smart windows or displays (Kumar et al., 1998).

Supercapacitor Electrode Material

• New polymers derived from this compound were investigated for their capacitive performance, indicating potential use as electrode materials in supercapacitors. These materials showed good cycle ability and favorable capacitive performance, suggesting their applicability in energy storage technologies (Mo et al., 2015).

Organic Electronics

• The compound played a role in the synthesis of various organic electronic materials, including conducting polymers and organic semiconductors. These materials have applications in fields like organic light-emitting diodes (OLEDs) and solar cells (Shahhosseini et al., 2016).

Research in Polymer Science

• It was utilized in the study of polymer science, particularly in understanding the morphology and molecular orientation of related compounds. This type of research is crucial for the development of new polymeric materials with specific properties (Subramanian et al., 2019).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can cause harm if swallowed, cause skin irritation, cause serious eye irritation, and may cause respiratory irritation. The precautionary statements associated with this compound are P261 (Avoid breathing dust/fume/gas/mist/vapours/spray), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).